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In the intricate world of computer architecture research and its application in fields like
computational drug discovery, the ability to accurately model and analyze system performance
is paramount. The GEM-5 simulator stands as a cornerstone for such exploration, offering a
powerful and flexible platform for detailed microarchitectural investigation. However, the wealth
of data generated by GEM-5 can be as daunting as it is valuable. This in-depth technical guide
provides a comprehensive walkthrough of GEM-5's statistical output, empowering researchers
to harness this data for robust analysis and informed decision-making.

Deconstructing the GEM-5 Output: m5out Directory

Upon completion of a GEM-5 simulation, a directory named mbout is generated, containing the
primary results of the experiment.[1][2] For the discerning researcher, two files within this
directory are of immediate importance: config.ini and stats.txt.

 config.ini: This file serves as the definitive record of the simulated system's configuration.[1]
[2] It meticulously lists every simulation object (SimObject) created and their corresponding
parameter values, including those set by default.[1][2] It is considered a best practice to
always review this file as a sanity check to ensure the simulation environment aligns with the
intended experimental setup.[2]

o stats.txt: This is the focal point of our analysis, containing a detailed dump of all registered
statistics for every SimObject in the simulation.[1][2] The data is presented in a human-
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readable text format, with each line representing a specific statistic.
The structure of a line in stats.txt typically follows this format:

H

Core Performance Indicators: A Quantitative
Overview

The stats.txt file is rich with data. The following tables summarize key performance indicators
(KPIs) that are fundamental for most research analyses.

Global Simulation Statistics

These statistics provide a high-level summary of the entire simulation run.

Statistic Description

] The total simulated time, representing the time
sim_seconds ) )
elapsed in the simulated world.[2][3]

sim_ticks The total number of simulated clock ticks.

The rate at which the host machine executed
host _inst_rate simulation instructions, indicating the

performance of the GEM-5 simulator itself.[2][3]

The rate at which the host machine executed
host_op_rate ) . _
simulation operations.

CPU Core Statistics (e.g., O3CPU)

The Out-of-Order (O3) CPU model in GEM-5 provides a wealth of statistics for detailed pipeline
analysis.[4]
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Statistic Category Key Statistics Description
Instructions Per Cycle, a
Instruction-Level Parallelism ipc primary measure of processor

performance.

cpi

Cycles Per Instruction, the

reciprocal of IPC.

committedinsts

The total number of

instructions committed.

Branch Prediction

branchPred.lookups

The total number of branch

predictor lookups.

branchPred.condPredicted

The number of conditional

branches correctly predicted.

branchPred.condIncorrect

The number of conditional

branches incorrectly predicted.

Pipeline Stages

fetch.Insts

Number of instructions fetched.

decode.DecodedInsts

Number of instructions
decoded.

rename.RenamedInsts

Number of instructions

renamed.

iew.Instslssued

Number of instructions issued

to the execution units.

commit.Committedinsts

Number of instructions

committed.

Resource Stalls

rename.RenameStalls

Number of cycles the rename

stage was stalled.

iew.IssueStalls

Number of cycles the issue
stage was stalled due to full

instruction queue.

commit.ROBStalls

Number of cycles the commit

stage was stalled due to a full
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reorder buffer.

Memory Hierarchy Statistics

Understanding the memory system's behavior is critical for performance analysis.

Statistic Category Key Statistics Description

] ) ) The miss rate of the L1
L1 Caches (Instruction & Data)  icache.overall_miss_rate ) )
instruction cache.

_ The miss rate of the L1 data
dcache.overall_miss_rate
cache.

) ) The average latency for an
icache.avg_miss_latency ) ) ]
instruction cache miss.

_ The average latency for a data
dcache.avg_miss_latency )
cache miss.

] The overall miss rate of the L2
L2 Cache [2.overall_miss_rate
cache.

) The average latency for an L2
I2.avg_miss_latency )
cache miss.

The total number of read
DRAM Controller dram.readRegs requests to the DRAM

controller.

The total number of write
dram.writeReqs requests to the DRAM
controller.

The average memory access
dram.avgMemAccLat latency as seen by the DRAM
controller.

The total bandwidth utilized for
the DRAM.

dram.bwTotal
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Experimental Protocols for Research Analysis

A structured approach is essential for meaningful analysis of GEM-5 data. The following
protocols outline common experimental workflows.

Protocol 1: Baseline Performance Characterization

Objective: To establish a baseline performance profile of an application on a specific
architecture.

Methodology:

o Configuration: Define a baseline system configuration using a GEM-5 Python configuration
script. Specify the CPU model (e.g., O3CPU), cache hierarchy (sizes, associativities), and
memory technology.

o Simulation: Run the target application workload on the configured system.

o Data Extraction: From stats.txt, extract key performance indicators, including sim_seconds,
system.cpu.ipc, system.cpu.cpi, and the miss rates for all cache levels.

e Analysis: Document these baseline metrics. They will serve as the reference point for all
future architectural explorations.

Protocol 2: Analyzing the Impact of Cache Size

Objective: To quantify the effect of L2 cache size on application performance.
Methodology:

« lterative Configuration: Create a series of GEM-5 configuration scripts, each identical to the
baseline except for the L2 cache size. For example, you might test sizes of 256kB, 512kB,
1MB, and 2MB.

o Batch Simulation: Execute the simulation for each configuration.

o Targeted Data Extraction: For each run, parse the stats.txt file to extract system.cpu.ipc,
system.|2.overall_miss_rate, and system.dram.readReqgs.
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o Comparative Analysis: Create a table comparing the extracted metrics across the different L2
cache sizes. Visualize the relationship between L2 cache size, miss rate, and IPC to identify
the point of diminishing returns.

Protocol 3: Power and Energy Estimation

Objective: To estimate the power and energy consumption of the simulated system.
Methodology:

» Enable Power Modeling: In your GEM-5 configuration, enable power modeling. This can be
done using GEM-5's native MathExprPowerModel, which allows you to define power
consumption as a mathematical expression of other statistics.[5] For more detailed analysis,
GEM-5 can be integrated with external tools like McPAT.[1][6]

e Simulation: Run the simulation with power modeling enabled.

o Power Statistics Extraction: The stats.txt file will now contain power and energy-related
statistics, such as system.cpu.power_model.dynamic_power and
system.cpu.power_model.static_power.

o Energy Calculation: Calculate the total energy consumption by integrating the power over the
simulated time. Analyze the energy breakdown between different components to identify
power hotspots.

Mandatory Visualizations

Visual diagrams are indispensable for communicating complex architectural concepts and
experimental workflows. The following diagrams are rendered using the DOT language for
Graphviz.
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GEM-5 Experimental Workflow
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Typical Memory Hierarchy in GEM-5

By leveraging the detailed statistics provided by GEM-5 and following structured experimental
protocols, researchers can gain profound insights into the performance and power
characteristics of novel computer architectures. This guide serves as a foundational resource
for navigating the complexities of GEM-5's output, enabling more efficient and impactful

research in computationally intensive domains.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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